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Compound of Interest

Compound Name: 5-Methoxybenzene-1,3-diamine

Cat. No.: B1601182 Get Quote

Technical Support Center: 3,5-Diaminoanisole
A comprehensive guide for researchers, scientists, and drug development professionals on the

storage, handling, and troubleshooting of 3,5-Diaminoanisole in experimental settings.

This technical support guide is designed to provide in-depth, field-proven insights into the

practical use of 3,5-Diaminoanisole. As a Senior Application Scientist, my goal is to equip you

with the necessary knowledge to handle this compound safely and effectively, troubleshoot

common experimental challenges, and ensure the integrity of your results.

Core Concepts: Understanding 3,5-Diaminoanisole
3,5-Diaminoanisole, an aromatic amine, is a valuable building block in organic synthesis.

However, its reactivity and potential hazards necessitate a thorough understanding of its

properties. Aromatic amines are generally susceptible to oxidation, can be sensitive to light and

heat, and may pose health risks.[1]

Chemical and Physical Properties
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Property Value Source

Molecular Formula C₇H₁₀N₂O [2]

Molecular Weight 138.17 g/mol [2]

Appearance Off-white to violet powder [3]

Melting Point 66-67 °C [3]

Solubility Soluble in water and ethanol. [3]

Storage and Handling: Ensuring Stability and Safety
Proper storage and handling are paramount to maintain the integrity of 3,5-Diaminoanisole and

to ensure a safe laboratory environment.

Storage Guidelines
Temperature: Store in a cool place, with a recommended storage temperature of 4°C for

long-term stability.

Atmosphere: Keep the container tightly closed in a dry and well-ventilated place.[2] For

enhanced stability, especially for long-term storage, consider storing under an inert

atmosphere (e.g., nitrogen or argon).

Light: Protect from light, as aromatic amines can darken upon exposure.

Container Integrity: Containers that have been opened must be carefully resealed and kept

upright to prevent leakage.[2]

Handling Procedures
Due to its potential hazards, 3,5-Diaminoanisole should be handled with appropriate

engineering controls and personal protective equipment (PPE).

Engineering Controls:

Fume Hood: Always handle 3,5-Diaminoanisole in a well-ventilated chemical fume hood.[1]
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Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible in the immediate work area.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves before use and change them frequently, especially if contaminated.

Skin and Body Protection: Wear a flame-resistant lab coat and appropriate protective

clothing to prevent skin exposure.

Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH-approved

respirator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Storage and handling guidelines for 3,5-
Diaminoanisole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601182#storage-and-handling-guidelines-for-3-5-
diaminoanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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